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Compound of Interest

Compound Name: Benzyl N-(5-iodopentyl)carbamate

Cat. No.: B1311885

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

In the rapidly evolving landscape of drug discovery, the rational design of molecules with
precise pharmacological functions is paramount. Among the diverse chemical entities
employed, carbamate derivatives have emerged as versatile building blocks and linkers,
particularly in the synthesis of complex therapeutic agents. This technical guide focuses on
Benzyl N-(5-iodopentyl)carbamate, a bifunctional molecule increasingly recognized for its
utility as a linker in the development of Proteolysis Targeting Chimeras (PROTACSs) and other
targeted therapies. This document will provide a comprehensive overview of its chemical
properties, synthesis, and, most importantly, its application in drug discovery, complete with
detailed experimental protocols and data presented for clarity and practical use by researchers
in the field.

Physicochemical Properties and Synthesis

Benzyl N-(5-iodopentyl)carbamate (CAS No: 194225-78-0) is a key intermediate possessing
a carbamate functional group protected by a benzyl group and a terminal alkyl iodide. This
unique structure allows for its strategic incorporation into larger molecules. The benzyl
carbamate moiety provides a stable, yet readily cleavable, protecting group for the amine, while
the iodo-functionalized pentyl chain serves as a flexible linker, ideal for connecting two distinct
molecular entities. The terminal iodide is an excellent leaving group, facilitating nucleophilic
substitution reactions, which are central to the assembly of many complex drug molecules.
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hvsicochemical

Property Value Reference
Molecular Formula C13H18INO2
Molecular Weight 347.19 g/mol
Off-white to light beige powder
Appearance [1]
or flakes
Melting Point 87-89 °C [1]
Insoluble in water, soluble in
Solubility organic solvents such as [1]

benzene.

Note: Some physical properties like density are not readily available in the searched literature.

Synthesis of Benzyl N-(5-iodopentyl)carbamate

While commercially available from various suppliers, the synthesis of Benzyl N-(5-

iodopentyl)carbamate can be achieved through a multi-step process starting from 5-amino-1-

pentanol. A general synthetic approach is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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